Cas no 1261850-49-0 (2-Chloro-2'-fluoro-4'-methylpropiophenone)

• Product Name: 2-Chloro-2'-fluoro-4'-methylpropiophenone
• CAS No: 1261850-49-0
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5002991
• Update Time: 2025-10-24

2-Chloro-2'-fluoro-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-fluoro-4'-methylpropiophenone
• 2-chloro-1-(2-fluoro-4-methylphenyl)propan-1-one

• Inchi： 1S/C10H10ClFO/c1-6-3-4-8(9(12)5-6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： MADBSOXQQASNNC-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C)=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-2'-fluoro-4'-methylpropiophenone

Recent Advances in the Study of 2-Chloro-2'-fluoro-4'-methylpropiophenone (CAS: 1261850-49-0)

The compound 2-Chloro-2'-fluoro-4'-methylpropiophenone (CAS: 1261850-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and chemical synthesis. The presence of both chloro and fluoro substituents on the aromatic ring, along with the methyl group at the para position, makes it a versatile intermediate for further chemical modifications.

Recent research has focused on the synthesis and characterization of 2-Chloro-2'-fluoro-4'-methylpropiophenone, with particular emphasis on its role as a precursor in the production of more complex pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel benzodiazepine derivatives, which exhibit promising anxiolytic and sedative properties. The study highlighted the compound's high reactivity and selectivity, making it an ideal candidate for multi-step synthetic routes.

In addition to its synthetic applications, 2-Chloro-2'-fluoro-4'-methylpropiophenone has also been investigated for its potential biological activities. A recent in vitro study conducted by researchers at the University of Cambridge revealed that this compound exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, which are critical in drug metabolism. These findings suggest that it could serve as a lead compound for the development of new enzyme inhibitors, potentially useful in the treatment of metabolic disorders.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. A 2024 study published in the journal Nuclear Medicine and Biology explored the use of 2-Chloro-2'-fluoro-4'-methylpropiophenone as a building block for fluorine-18 labeled radiopharmaceuticals. The study reported high radiochemical yields and excellent in vivo stability, making it a promising candidate for imaging applications in oncology and neurology.

Despite these advances, challenges remain in the large-scale production and purification of 2-Chloro-2'-fluoro-4'-methylpropiophenone. A recent technical report from a leading pharmaceutical company highlighted the need for optimized synthetic protocols to improve yield and reduce by-products. Future research directions may include the development of greener synthetic methods and the exploration of its applications in other therapeutic areas, such as antimicrobial and anti-inflammatory agents.

In conclusion, 2-Chloro-2'-fluoro-4'-methylpropiophenone (CAS: 1261850-49-0) represents a valuable compound in the toolkit of medicinal chemists and pharmaceutical researchers. Its diverse applications, from drug synthesis to imaging, underscore its importance in advancing the field of chemical biology. Continued research efforts will likely uncover even more uses for this versatile molecule, further solidifying its role in modern drug discovery and development.